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Compound of Interest

Compound Name: Ocarocoxib

Cat. No.: B8210112 Get Quote

For Immediate Implementation by Laboratory and Research Personnel

This document provides detailed procedural guidance for the safe handling and proper disposal

of Ocarocoxib, a potent cyclooxygenase-2 (COX-2) inhibitor. Adherence to these protocols is

essential to ensure personnel safety and mitigate environmental contamination, given the

compound's toxicological profile. Ocarocoxib is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[1] Therefore, stringent disposal measures are

mandatory.

I. Ocarocoxib: Chemical and Safety Data
The following table summarizes key quantitative data for Ocarocoxib. This information is

critical for risk assessment and the implementation of appropriate safety measures.
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Property Value Reference

Molecular Formula C₁₂H₆F₆O₄ [1]

Molecular Weight 328.16 g/mol [1]

CAS Number 215122-22-8 [1]

Physical Appearance Solid [1]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Hazard Classifications
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

II. Experimental Protocol: Proper Disposal of
Ocarocoxib
This protocol outlines the step-by-step procedure for the disposal of Ocarocoxib and its

contaminated materials. Direct release into the environment is to be strictly avoided.[1]

A. Waste Identification and Segregation:

Designate a Waste Stream: Establish a dedicated hazardous waste stream for Ocarocoxib
and materials contaminated with it.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste: Ocarocoxib"

and include the appropriate hazard pictograms (e.g., skull and crossbones, environment).
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Segregation: Do not mix Ocarocoxib waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

B. Collection of Ocarocoxib Waste:

Solid Waste:

Place unused or expired Ocarocoxib powder, contaminated personal protective

equipment (PPE) such as gloves and lab coats, and contaminated lab supplies (e.g.,

weigh boats, pipette tips) into a designated, leak-proof, and sealable hazardous waste

container.

Liquid Waste:

Collect solutions containing Ocarocoxib in a dedicated, shatter-resistant, and sealable

hazardous waste container.

Aqueous solutions should not be disposed of down the drain due to the high aquatic

toxicity of Ocarocoxib.[1]

C. Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel from the area

and ensure adequate ventilation.[1]

Personal Protective Equipment: Wear appropriate PPE, including a respirator, chemical-

resistant gloves, and safety goggles.[1]

Containment and Cleanup:

For liquid spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand).

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Place all contaminated materials and cleanup supplies into a labeled hazardous waste

container.
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Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash with

soap and water. Collect all decontamination materials as hazardous waste.

D. Final Disposal:

Engage a Certified Waste Management Vendor: Arrange for the collection and disposal of

the Ocarocoxib hazardous waste through your institution's EHS office or a certified

hazardous waste disposal company.

Regulatory Compliance: Ensure that the disposal method complies with all local, state, and

federal regulations for hazardous chemical waste.[1] The final disposal will likely involve

incineration at a permitted hazardous waste facility.

III. Visual Workflow for Ocarocoxib Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ocarocoxib.
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Caption: Logical workflow for the safe disposal of Ocarocoxib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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